Cas no 1279217-45-6 (2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine)

• Product Name: 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine
• CAS No: 1279217-45-6
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5207420
• Update Time: 2025-10-05

2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(3,4-Dimethoxyphenyl)-1H-1,2,4-triazol-3-yl)aniline
• 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine
• Benzenamine, 2-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]-

• Inchi： 1S/C16H16N4O2/c1-21-13-8-7-10(9-14(13)22-2)15-18-16(20-19-15)11-5-3-4-6-12(11)17/h3-9H,17H2,1-2H3,(H,18,19,20)
• InChI Key： MLLJSLLJIGDHKC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=NNC(C2C=CC=CC=2N)=N1)OC

Computed Properties

• Exact Mass: 296.127
• Monoisotopic Mass: 296.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine

Comprehensive Overview of 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine (CAS No. 1279217-45-6)

2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine, with the CAS number 1279217-45-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a phenylamine moiety and dimethoxyphenyl group in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its unique structural features.

In recent years, the demand for novel triazole derivatives has surged, driven by their versatility in medicinal chemistry. The 1,2,4-triazole core in 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine is a key pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This compound's dimethoxy substitution further enhances its bioavailability and binding affinity, making it a subject of intense study in drug design. With the rise of personalized medicine and targeted therapies, such molecules are increasingly explored for their potential to address unmet medical needs.

The synthesis of 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine involves multi-step organic reactions, including condensation and cyclization processes. Its CAS registry number 1279217-45-6 ensures precise identification in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity. These methods are critical for ensuring the compound's suitability for preclinical and clinical studies.

From an industrial perspective, 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free conditions to optimize its production, aligning with global trends toward environmentally responsible practices. Additionally, its potential as a building block for more complex molecules has sparked interest in the fine chemicals sector, where precision and scalability are paramount.

The pharmacological profile of 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine is under investigation, with preliminary studies suggesting interactions with kinase enzymes and G-protein-coupled receptors. These findings position the compound as a potential lead for developing therapeutics in areas such as neurodegenerative diseases and metabolic disorders. As the scientific community continues to unravel its mechanisms of action, collaborations between academia and industry are expected to accelerate its translational potential.

In summary, 2-[5-(3,4-Dimethoxy-phenyl)-1H-[1,2,4]triazol-3-yl]-phenylamine (CAS 1279217-45-6) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable asset in drug discovery, while its alignment with contemporary research trends ensures its relevance in the evolving landscape of biomedical science. Future studies will likely focus on optimizing its pharmacokinetics and expanding its therapeutic applications, solidifying its role in modern medicine.